Cas no 6013-51-0 ((4,4-dimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)(3,4,5-trimethoxyphenyl)methanone)

• Product Name: (4,4-dimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)(3,4,5-trimethoxyphenyl)methanone
• CAS No: 6013-51-0
• MF: C₂₂H₂₁NO₄S₃
• MW: 459.601442098618
• CID: 1618642
• PubChem ID: 1363345
• Update Time: 2025-04-21

(4,4-dimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)(3,4,5-trimethoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (4,4-dimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)(3,4,5-trimethoxyphenyl)methanone
• Methanone, (1,4-dihydro-4,4-dimethyl-1-thioxo-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)(3,4,5-trimethoxyphenyl)-
• (4,4-dimethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)-(3,4,5-trimethoxyphenyl)methanone
• 4,4-dimethyl-5-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione
• CBMicro_003572
• Oprea1_122125
• CB05347
• 6013-51-0
• STK038373
• 332382-60-2
• 4,4-DIMETHYL-5-(3,4,5-TRIMETHOXYBENZOYL)-1H,4H,5H-[1,2]DITHIOLO[3,4-C]QUINOLINE-1-THIONE
• SR-01000452070-1
• ChemDiv1_023150
• Oprea1_704582
• AKOS000622154
• SR-01000452070
• BIM-0003614.P001
• SMSF0011318
• DTXSID30362163
• HMS652M06

• Inchi： 1S/C22H21NO4S3/c1-22(2)19-17(21(28)30-29-19)13-8-6-7-9-14(13)23(22)20(24)12-10-15(25-3)18(27-5)16(11-12)26-4/h6-11H,1-5H3
• InChI Key： ZDSXTEWYMCVOGN-UHFFFAOYSA-N
• SMILES： S1C2=C(C(=S)S1)C1C=CC=CC=1N(C(C1C=C(C(=C(C=1)OC)OC)OC)=O)C2(C)C

Computed Properties

• Exact Mass: 459.06343
• Monoisotopic Mass: 459.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Density: 1.42
• Boiling Point: 651.3°C at 760 mmHg
• Flash Point: 347.7°C
• Refractive Index: 1.708
• PSA: 48